Cas no 1177490-59-3 (Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester
• CAS No: 1177490-59-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6120174
• PubChem ID: 20232580
• Update Time: 2025-05-19

Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester
• 1177490-59-3
• EN300-6508163
• SCHEMBL10568920
• ethyl 4-[(piperazin-1-yl)methyl]benzoate

• Inchi： 1S/C14H20N2O2/c1-2-18-14(17)13-5-3-12(4-6-13)11-16-9-7-15-8-10-16/h3-6,15H,2,7-11H2,1H3
• InChI Key： DFNLBHGWXMPXOS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(CN2CCNCC2)C=C1

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 369.6±32.0 °C(Predicted)
• pka: 9.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester

Comprehensive Overview of Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester (CAS No. 1177490-59-3)

Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester (CAS No. 1177490-59-3) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features. This ester derivative combines a benzoic acid core with a piperazinylmethyl substituent, making it a valuable intermediate in drug discovery and development. Researchers often refer to this compound by its systematic name or the abbreviated term 4-piperazinylmethyl benzoate ethyl ester, highlighting its functional groups.

The molecular structure of Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester includes a benzene ring substituted with a piperazine moiety via a methylene bridge, further esterified with ethanol. This configuration provides versatility in chemical modifications, making it useful for synthesizing analogs with potential biological activity. The CAS 1177490-59-3 identifier ensures precise identification in regulatory and commercial contexts, particularly in pharmaceutical patent applications.

In recent years, the demand for piperazine-containing compounds like Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester has surged due to their role in central nervous system (CNS) drug development. Piperazine derivatives are frequently explored for their affinity to neurotransmitter receptors, which aligns with current trends in neuroscience and mental health research. This compound’s ethyl ester group also enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in modern pharmacodynamics.

From a synthetic chemistry perspective, CAS 1177490-59-3 serves as a building block for more complex molecules. Its piperazinylmethyl benzoate scaffold is amenable to nucleophilic substitution or coupling reactions, enabling the creation of libraries for high-throughput screening. Such applications resonate with the growing emphasis on combinatorial chemistry and fragment-based drug design, addressing industry needs for faster lead compound identification.

Market analyses indicate rising interest in Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester from contract research organizations (CROs) and academic labs focusing on neurodegenerative diseases. Online searches for "piperazine derivatives in drug discovery" or "ethyl ester bioactive compounds" reflect this trend, underscoring the compound’s relevance. Additionally, its non-hazardous classification under standard safety protocols makes it preferable for sustainable chemistry initiatives.

Quality control of CAS 1177490-59-3 typically involves HPLC and NMR spectroscopy to verify purity, a requirement emphasized in Good Manufacturing Practice (GMP) guidelines. Suppliers often highlight these analytical data sheets to cater to pharmaceutical clients prioritizing traceability—a key concern in post-pandemic supply chain audits. This aligns with frequent search queries like "HPLC methods for benzoate esters" or "NMR characterization of piperazine compounds."

Beyond pharmaceuticals, 4-(1-piperazinylmethyl)benzoic acid ethyl ester finds niche applications in material science, particularly in polymer modifications where amine-reactive esters are valuable. Its thermal stability and solubility profile make it suitable for creating functionalized coatings—an area gaining traction in renewable energy device fabrication. Such interdisciplinary uses respond to search trends around "multifunctional chemical intermediates" and "smart material precursors."

In summary, Benzoic acid, 4-(1-piperazinylmethyl)-, ethyl ester (CAS No. 1177490-59-3) exemplifies the convergence of synthetic utility and biomedical potential. Its adaptability to current research paradigms—from CNS therapeutics to green chemistry—positions it as a compound of enduring significance, meriting continued exploration in both industrial and academic settings.